N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-(N,N-diallylsulfamoyl)benzamide

• IUPAC Name: 4-[bis(prop-2-enyl)sulfamoyl]-N-(3-cyano-4,5-dimethylthiophen-2-yl)benzamide
• InChI: InChI=1S/C20H21N3O3S2/c1-5-11-23(12-6-2)28(25,26)17-9-7-16(8-10-17)19(24)22-20-18(13-21)14(3)15(4)27-20/h5-10H,1-2,11-12H2,3-4H3,(H,22,24)
• InChI Key: QGUZFPSEUSHKOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C#N)NC(=O)C2=CC=C(C=C2)S(=O)(=O)N(CC=C)CC=C)C
• Molecular Formula: C20H21N3O3S2
• Molecular Weight: 415.5 g/mol
• CAS No.: 896303-04-1

Description

N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-(N,N-diallylsulfamoyl)benzamide is a useful research compound. Its molecular formula is C20H21N3O3S2 and its molecular weight is 415.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Modification

Research has shown that compounds structurally related to N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-(N,N-diallylsulfamoyl)benzamide have been synthesized to investigate their biological activities and potential as therapeutic agents. For example, the study on structure-activity relationships of N2-aryl-3-(isoxazolylsulfamoyl)-2-thiophenecarboxamides reveals the importance of structural modification in enhancing the activity of such compounds, highlighting the role of the aryl group in determining potency and selectivity (Wu et al., 1997). Similarly, the synthesis of heterocyclic skeletons by reacting N1-(2-Cyanophenyl)-benzimidoyl chloride with thioamides demonstrates the versatility of these compounds in generating diverse molecular structures with potential biological applications (Fathalla & Pazdera, 2002).

Biological Evaluation and Potential Applications

Further research has explored the biological evaluation of related compounds. For instance, N-(2,3-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazol-4-yl)benzamides were synthesized and screened for potential biological applications, demonstrating their relevance in medicinal chemistry (Saeed et al., 2015). The synthesis of novel benzenesulfonamide derivatives and their evaluation for antitumor activity further illustrate the potential of these compounds in developing therapeutic agents (Fahim & Shalaby, 2019).

Chemical Properties and Interactions

Studies on the chemical properties and interactions of these compounds provide insights into their stability, reactivity, and potential applications in various fields. For example, the crystal structure of a related compound was analyzed to understand its molecular interactions and stability, contributing to the design of more effective molecules (Sharma et al., 2016).